Cas no 17202-46-9 (Carbonodithioic acid,O-hexyl ester, sodium salt (1:1))

• Product Name: Carbonodithioic acid,O-hexyl ester, sodium salt (1:1)
• CAS No: 17202-46-9
• MF: C₇H₁₃NaOS₂
• MW: 200.297290563583
• CID: 228939
• PubChem ID: 23677361
• Update Time: 2025-04-19

Carbonodithioic acid,O-hexyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-hexyl ester, sodium salt (1:1)
• sodium,hexoxymethanedithioate
• LogP
• Sodium O-hexyl carbonodithioate
• 17202-46-9
• SCHEMBL10976175
• Carbonodithioic acid, O-hexyl ester, sodium salt
• DTXSID30938084

• Inchi： 1S/C7H14OS2.Na/c1-2-3-4-5-6-8-7(9)10;/h2-6H2,1H3,(H,9,10);/q;+1/p-1
• InChI Key： FNRCSECOAFDAOJ-UHFFFAOYSA-M
• SMILES： [S-]C(OCCCCCC)=S.[Na+]

Computed Properties

• Exact Mass: 200.03069
• Monoisotopic Mass: 200.03055166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 98.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• PSA: 9.23